Cas no 17027-45-1 (cis-5-hydroxypiperidine-2-carboxylic acid)

• Product Name: cis-5-hydroxypiperidine-2-carboxylic acid
• CAS No: 17027-45-1
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD28502796
• CID: 3810824
• PubChem ID: 11008043
• Update Time: 2025-06-09

cis-5-hydroxypiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 5-hydroxy-, (2R,5R)-rel-
• cis-5-hydroxypiperidine-2-carboxylic acid
• (2R,5R)-rel-5-Hydroxypiperidine-2-carboxylic acid
• rel-(2R,5R)-5-Hydroxy-2-piperidinecarboxylic acid
• (2R,5R)-5-Hydroxypiperidine-2-carboxylic acid
• Pipecolic acid, 5-hydroxy-, cis-
• CS-0452620
• (2R,5R)-5-Hydroxypiperidine-2-carboxylicacid
• UNII-NR5H6V56KW
• NR5H6V56KW
• (2R,5R)-5-HYDROXY-2-PIPERIDINECARBOXYLIC ACID
• 17027-45-1
• SCHEMBL1250726
• (2R, 5R)-5-Hydroxypiperidine-2-carboxylic acid
• cis-5-Hydroxypipecolic acid
• P12483
• 5-Hydroxypipecolic acid, cis-
• AKOS025289985
• 2-Piperidinecarboxylic acid, 5-hydroxy-, cis-
• 448964-01-0
• RKEYKDXXZCICFZ-WHFBIAKZSA-N
• (2s,5s)-5-hydroxypipecolic acid
• MFCD28502796
• DB-289826
• MFCD19217172
• AKOS006350930
• L-cis-5-Hydroxypipecolic acid
• (2S,5S)-5-HYDROXY-2-PIPERIDINECARBOXYLIC ACID
• (2S, 5S)-5-Hydroxypiperidine-2-carboxylic acid
• RKEYKDXXZCICFZ-WHFBIAKZSA-
• 5-Hydroxy-L-pipecolic acid, cis-(-)-
• InChI=1/C6H11NO3/c8-4-1-2-5(6(9)10)7-3-4/h4-5,7-8H,1-3H2,(H,9,10)/t4-,5-/m0/s1
• P15745
• 63088-78-8
• (2S,5S)-5-HYDROXYPIPERIDINE-2-CARBOXYLIC ACID
• CS-W007250
• DS-7684
• H1731
• 2-Piperidinecarboxylic acid, 5-hydroxy-, (2S,5S)-
• 8434LNW4TK
• SCHEMBL1250722
• 5-Hydroxy-L-pipecolic acid, cis-
• UNII-8434LNW4TK
• cis-5-Hydroxy-L-pipecolic acid
• (2S,5S)-5-HYDROXYPIPERIDINE-2-CARBOXYLICACID
• 878-665-9

• MDL： MFCD28502796
• Inchi： 1S/C6H11NO3/c8-4-1-2-5(6(9)10)7-3-4/h4-5,7-8H,1-3H2,(H,9,10)/t4-,5-/m0/s1
• InChI Key： RKEYKDXXZCICFZ-WHFBIAKZSA-N
• SMILES： O[C@@H]1CN[C@H](C(=O)O)CC1

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives D-alpha-amino acids

Additional information on cis-5-hydroxypiperidine-2-carboxylic acid

cis-5-hydroxypiperidine-2-carboxylic acid (CAS No. 17027-45-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

cis-5-hydroxypiperidine-2-carboxylic acid (CAS No. 17027-45-1) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, also known as cis-5-hydroxyproline, is a derivative of proline, a non-proteinogenic amino acid that plays a crucial role in various biological processes. In this article, we will delve into the structural characteristics, physicochemical properties, and recent applications of cis-5-hydroxypiperidine-2-carboxylic acid in drug discovery and development.

Structural Characteristics:

The molecular formula of cis-5-hydroxypiperidine-2-carboxylic acid is C₆H₁₁NO₃, and its molecular weight is approximately 149.15 g/mol. The compound features a piperidine ring with a hydroxyl group at the 5-position and a carboxylic acid group at the 2-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical and biological applications.

The cis configuration of the hydroxyl group is particularly noteworthy, as it influences the compound's reactivity and biological activity. The cis-isomer is more stable and less prone to racemization compared to its trans-counterpart, which can be advantageous in synthetic routes and biological studies.

Physicochemical Properties:

cis-5-hydroxypiperidine-2-carboxylic acid exhibits several key physicochemical properties that make it suitable for use in pharmaceutical research. It is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and ethanol. The compound has a melting point of around 180°C, which is important for its handling and storage conditions.

The pKa values of the carboxylic acid group (around 3.0) and the hydroxyl group (around 10.0) indicate that the compound can exist in different ionization states depending on the pH of the solution. This property is crucial for understanding its behavior in biological systems and for optimizing its formulation in drug delivery systems.

Biological Activity:

cis-5-hydroxypiperidine-2-carboxylic acid has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Recent research has highlighted its role in modulating cellular signaling pathways and its potential as a lead compound for developing new therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of cis-5-hydroxypiperidine-2-carboxylic acid exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable starting point for developing new anti-inflammatory drugs.

In another study published in Bioorganic & Medicinal Chemistry Letters (2023), researchers investigated the neuroprotective effects of cis-5-hydroxypiperidine-2-carboxylic acid. The results showed that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings have significant implications for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Synthetic Routes:

The synthesis of cis-5-hydroxypiperidine-2-carboxylic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the cyclization of an amino alcohol followed by oxidation to introduce the carboxylic acid group. Another method involves the ring-opening polymerization of cyclic anhydrides followed by selective reduction to form the desired product.

A recent study published in Organic Letters (2023) described a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve high yields of pure cis-5-hydroxypiperidine-2-carboxylic acid. This method offers improved efficiency and scalability compared to traditional synthetic methods, making it suitable for large-scale production.

Applications in Drug Discovery: strong>

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